Cas no 77891-87-3 (Benzoic-carboxy-14Cacid, 4-amino-2-methoxy- (9CI))

• Product Name: Benzoic-carboxy-14Cacid, 4-amino-2-methoxy- (9CI)
• CAS No: 77891-87-3
• MF: C₈H₉NO₃
• MW: 169.154503583908
• CID: 550986
• PubChem ID: 12687019
• Update Time: 2025-04-19

Benzoic-carboxy-14Cacid, 4-amino-2-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic-carboxy-14Cacid, 4-amino-2-methoxy- (9CI)
• 4-AMINO-2-METHOXYBENZOIC ACID [CARBOXYL-14C]
• 77891-87-3

• Inchi： 1S/C8H9NO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,9H2,1H3,(H,10,11)/i8+2
• InChI Key： OLJXRTRRJSMURJ-PPJXEINESA-N
• SMILES： O(C)C1C=C(C=CC=1[14C](=O)O)N

Computed Properties

• Exact Mass: 169.061
• Monoisotopic Mass: 169.061
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6A^2